Cas no 793628-63-4 (6-Bromo-2,3-dihydro-imidazo1,2-apyridine)

• Product Name: 6-Bromo-2,3-dihydro-imidazo1,2-apyridine
• CAS No: 793628-63-4
• MF: C₇H₇BrN₂
• MW: 199.047880411148
• CID: 68846
• PubChem ID: 23537415
• Update Time: 2025-10-29

6-Bromo-2,3-dihydro-imidazo1,2-apyridine Chemical and Physical Properties

Names and Identifiers

• 6-Bromo-2,3-dihydroimidazo[1,2-a]pyridine
• 6-bromo-2,3-dihydro-Imidazo[1,2-a]pyridine
• FT-0710409
• 793628-63-4
• 6-Bromo-2,3-dihydro-imidazo1,2-apyridine

• Inchi： 1S/C7H7BrN2/c8-6-1-2-7-9-3-4-10(7)5-6/h1-2,5H,3-4H2
• InChI Key： AADFXIWOMDCWJJ-UHFFFAOYSA-N
• SMILES： BrC1C=CC2=NCCN2C=1

Computed Properties

• Exact Mass: 197.97926g/mol
• Monoisotopic Mass: 197.97926g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 240
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 15.6Ų

Experimental Properties

• Density: 1.71

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Imidazopyridines Imidazopyridines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Imidazopyridines

Additional information on 6-Bromo-2,3-dihydro-imidazo1,2-apyridine

6-Bromo-2,3-dihydro-imidazo[1,2-a]pyridine (CAS 793628-63-4): A Versatile Heterocyclic Compound in Modern Pharmaceutical Research

The 6-Bromo-2,3-dihydro-imidazo[1,2-a]pyridine (CAS 793628-63-4) represents an important class of nitrogen-containing heterocyclic compounds that has gained significant attention in medicinal chemistry and drug discovery. This brominated imidazopyridine derivative serves as a valuable building block for the synthesis of various biologically active molecules, particularly in the development of kinase inhibitors and central nervous system (CNS) targeting agents.

With the molecular formula C₇H₇BrN₂, this compound features a unique fused ring system combining imidazole and pyridine moieties. The presence of the bromo substituent at position 6 provides an excellent handle for further functionalization through cross-coupling reactions, making it particularly useful in modern synthetic strategies. Researchers frequently search for "6-Bromo-2,3-dihydro-imidazo[1,2-a]pyridine synthesis" and "CAS 793628-63-4 applications" as this compound continues to show promise in various therapeutic areas.

Recent studies highlight the growing importance of imidazo[1,2-a]pyridine derivatives in addressing current pharmaceutical challenges. The scaffold's ability to interact with multiple biological targets has led to investigations in neurological disorders, with particular interest in its potential for developing novel GABA receptor modulators. This aligns with the increasing focus on mental health therapeutics, a trending topic in medical research and public health discussions.

The physicochemical properties of 6-Bromo-2,3-dihydro-imidazo[1,2-a]pyridine contribute to its pharmaceutical relevance. With moderate lipophilicity (predicted logP ~2.1) and molecular weight of 199.05 g/mol, this compound falls within the desirable range for drug-like molecules according to Lipinski's rule of five. Its bromine atom offers both steric and electronic effects that can significantly influence binding interactions with biological targets, a feature often explored in structure-activity relationship (SAR) studies.

In synthetic chemistry, this compound serves as a precursor for various imidazopyridine-based scaffolds through palladium-catalyzed cross-coupling reactions. The "6-position bromo group" readily participates in Suzuki, Sonogashira, and Buchwald-Hartwig couplings, enabling efficient diversification of the core structure. Such transformations are crucial for creating focused libraries in drug discovery programs targeting protein kinases and other enzyme families.

The growing interest in small molecule therapeutics has positioned 6-Bromo-2,3-dihydro-imidazo[1,2-a]pyridine as a valuable intermediate. Pharmaceutical companies and research institutions frequently inquire about "CAS 793628-63-4 suppliers" and "imidazo[1,2-a]pyridine building blocks" as they develop new treatments for inflammatory conditions and neurodegenerative diseases. The compound's versatility allows for modifications that can fine-tune pharmacokinetic properties while maintaining target engagement.

From a drug development perspective, the dihydro-imidazopyridine core offers several advantages. The partially saturated ring system provides conformational restraint that can enhance binding specificity, while the planar aromatic portion enables π-stacking interactions with protein targets. These features explain why searches for "6-Bromo-2,3-dihydro-imidazo[1,2-a]pyridine analogs" have increased significantly in recent years among medicinal chemists.

Quality control of 6-Bromo-2,3-dihydro-imidazo[1,2-a]pyridine typically involves HPLC analysis with UV detection, with purity specifications often exceeding 98% for research applications. The compound is generally stable under standard laboratory conditions when stored properly, though precautions should be taken to avoid prolonged exposure to light due to the bromine substituent. These handling considerations are frequently addressed in queries about "CAS 793628-63-4 storage conditions".

The commercial availability of 6-Bromo-2,3-dihydro-imidazo[1,2-a]pyridine from multiple specialty chemical suppliers reflects its importance in contemporary research. Current market trends show growing demand for such pharmaceutical intermediates, particularly in regions with active drug discovery sectors. The compound's price and availability remain common search terms among procurement specialists in the life sciences industry.

Looking forward, the applications of 6-Bromo-2,3-dihydro-imidazo[1,2-a]pyridine are expected to expand further as researchers explore new therapeutic areas. Its potential in developing selective kinase inhibitors continues to be a hot topic, especially with the ongoing focus on targeted cancer therapies. Additionally, the scaffold's suitability for fragment-based drug design approaches makes it relevant to cutting-edge discovery methodologies.

In conclusion, 6-Bromo-2,3-dihydro-imidazo[1,2-a]pyridine (CAS 793628-63-4) stands as a versatile and valuable compound in modern pharmaceutical research. Its unique structural features, synthetic utility, and biological relevance ensure its continued importance in drug discovery efforts addressing various medical needs. As the field advances, this imidazopyridine derivative will likely maintain its position as a key building block for innovative therapeutic development.